Cas no 887267-03-0 (3,6-Difluoro-2-methoxybenzoic acid)

• Product name: 3,6-Difluoro-2-methoxybenzoic acid
• CAS No: 887267-03-0
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD08275290
• CID: 622979
• PubChem ID: 16094245

3,6-Difluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-methoxybenzoic acid
• Benzoic acid, 3,6-difluoro-2-methoxy-
• E90121
• LFXJCALGZMNDHA-UHFFFAOYSA-N
• AKOS006345787
• EN300-105296
• A861539
• 3,6-Difluoro-2-methoxybenzoicacid
• Z1201624530
• SCHEMBL12470199
• PS-8446
• CS-0196051
• MFCD08275290
• 887267-03-0
• DTXSID00582376
• 3,6-Difluoro-2-methoxy-benzoic acid
• DTXCID00533141

• MDL： MFCD08275290
• Inchi： InChI=1S/C8H6F2O3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： LFXJCALGZMNDHA-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1C(=O)O)F)F

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

3,6-Difluoro-2-methoxybenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives